2,6-Dihydroxy-4-propylnicotinonitrile

• Molecular Formula: C9H10N2O2
• Molecular Weight: 178.19 g/mol
• SMILES: CCCC1=CC(=O)NC(=C1C#N)O
• InChI: InChI=1S/C9H10N2O2/c1-2-3-6-4-8(12)11-9(13)7(6)5-10/h4H,2-3H2,1H3,(H2,11,12,13)
• InChIKey: ARURRQAKUSJOTF-UHFFFAOYSA-N

2,6-Dihydroxy-4-propylnicotinonitrile – A Key Nicotinonitrile Building Block for Medicinal Chemistry and Agrochemical Synthesis

2,6-Dihydroxy-4-propylnicotinonitrile (C₉H₁₀N₂O₂) is a polysubstituted pyridine derivative belonging to the nicotinonitrile family, functionalized with hydroxyl groups at positions 2 and 6, a nitrile at position 3, and an n-propyl chain at position 4. This substitution pattern places it within a compound class widely utilized as synthetic intermediates for bioactive molecules, including kinase inhibitors, phosphodiesterase modulators, and insecticidal agents [1]. The 2,6-dihydroxy-3-cyanopyridine scaffold occurs in numerous patent disclosures as a precursor for halogenation and subsequent cross-coupling reactions, allowing rapid diversification toward structure–activity relationship (SAR) libraries [2]. The 4-propyl substituent introduces a distinct lipophilic vector absent in simpler 4-unsubstituted or 4-methyl analogs.

Synthetic workflow

Dual hydroxyl activation for sequential halogenation and cross-coupling library synthesis

Structural vector

4-Propyl substituent introduces a lipophilic vector for hydrophobic pocket exploration in target scaffolds

Pre-organization

Hydrogen-bond donor capacity (HBD=2) supports directed intermolecular pre-organization during binding-site studies

• [1] Salem, M.A.; Gouda, M.A. (2018) Overview on the synthetic routes to nicotine nitriles. Synthetic Communications, ResearchGate deposit. View Source
• [2] Lin, L.C.; Suresh, S.; Lin, K.W.; Kavala, V.; Yao, C.F. (2023) One-Pot Knoevenagel/Imination/6π-Azaelectrocyclization Sequence for the Synthesis of Disubstituted Nicotinonitriles. Journal of Organic Chemistry, 88(14):10298-10305. View Source

Why 2,6-Dihydroxy-4-propylnicotinonitrile Cannot Be Directly Replaced by Common Analogs in Synthetic Workflows

Superficially similar nicotinonitriles—such as the 2,6-dichloro analog (CAS 52338-17-7) or the 4-unsubstituted 2,6-dihydroxynicotinonitrile (CAS 35441-10-2)—differ critically in hydrogen-bonding capacity, leaving-group lability, and steric environment at the 4-position. The 2,6-dihydroxy tautomeric system allows selective O-alkylation or activation before nucleophilic displacement; the 2,6-dichloro analog cannot participate in hydrogen-bond-directed pre-organization and undergoes direct SₙAr under different kinetic regimes [1]. The 4-propyl chain alters both the conformational preference of the pyridine ring and the lipophilicity of downstream products relative to 4-methyl or 4-trifluoromethyl variants, directly affecting pharmacokinetic properties in medicinal chemistry programs . Consequently, substituting any of these structural elements mid-synthesis alters reaction selectivity, purification behavior, and biological target engagement in ways that cannot be compensated by simple stoichiometric adjustments.

2,6-Dichloro analog

Target: HBD=2 enables hydrogen-bond-directed pre-organization and selective O-activation

Substitute HBD=0; follows direct S_NAr kinetics without H-bond guidance — reactivity path may shift

4-Unsubstituted analog

Target: 4-propyl chain provides steric shielding at C-4 during electrophilic steps

4-H analog lacks shielding; competing C-4 reactivity may reduce regiochemical predictability

4-CF₃ analog

Target: electron-donating propyl group; estimated ClogP ~1.5–1.8 for lipophilic target sites

CF₃ is electron-withdrawing (XLogP3=0.5); pyridine electronics and downstream logP profile may differ

• [1] CN108822028A – Novel nicotinonitrile compounds and application thereof. Hebei Lantai Chemical Technology Co., Ltd. (2018). View Source

Quantitative Differentiation: 2,6-Dihydroxy-4-propylnicotinonitrile vs. Closest Analogs

Hydrogen-Bond Donor Count: 2,6-Dihydroxy vs. 2,6-Dichloro Nicotinonitrile Scaffolds

The 2,6-dihydroxy substitution provides two hydrogen-bond donor sites (HBD = 2) on the pyridine ring, whereas the corresponding 2,6-dichloro-4-propylnicotinonitrile (CAS 52338-17-7) possesses HBD = 0. This difference dictates the capacity for directional intermolecular interactions in both solid-state packing and target-protein binding [1]. In the patent literature, 2,6-dihydroxy-3-cyanopyridines are explicitly used as intermediates because the hydroxyl groups enable selective activation (e.g., conversion to chlorides or triflates) before further elaboration; the dichloro analog cannot serve this dual function [2].

H-Bond donor count

Head-to-head

Target HBD = 2 vs. Comparator HBD = 0

Hydrogen-bond-directed pre-organization capability vs. purely hydrophobic scaffold

Reactivity path differs; the dihydroxy form enables selective O-activation before displacement

Evidence Dimension	Hydrogen Bond Donor Count (HBD)
Target Compound Data	HBD = 2 (two aromatic –OH groups)
Comparator Or Baseline	2,6-Dichloro-4-propylnicotinonitrile: HBD = 0
Quantified Difference	Net difference of +2 HBD; qualitative difference: capable of acting as hydrogen-bond-directed pre-organizer vs. purely hydrophobic scaffold
Conditions	Structural comparison based on molecular formula and functional group analysis; patent exemplification in CN108822028A

Why This Matters

Procurement rationale: If a synthetic route requires a hydrogen-bond-active pyridine intermediate for regioselective functionalization, the 2,6-dihydroxy derivative is mandatory; the 2,6-dichloro variant follows a different reactivity path and cannot substitute.

• [1] PubChem. 2,6-Dihydroxy-4-(trifluoromethyl)nicotinonitrile (CID 22862648 derivative); Computed Properties table showing HBD and HBA counts for the scaffold. View Source
• [2] CN108822028A – Embodiment 1: Preparation of 2,6-dichloro-4-(trifluoromethyl)nicotinonitrile via the corresponding 2,6-dihydroxy-3-cyano intermediate. View Source

Lipophilicity Modulation: 4-Propyl vs. 4-Trifluoromethyl Substitution

The 4-n-propyl group contributes a calculated logP increment of approximately +1.5 to +1.8 relative to the 4-H analog, as estimated by group-contribution methods for pyridine scaffolds. By contrast, the 4-trifluoromethyl analog (2,6-dihydroxy-4-(trifluoromethyl)nicotinonitrile, CAS 3335-46-4) has a measured XLogP3 of 0.5 , with the CF₃ group imparting strong electron withdrawal (σₚ ≈ 0.54) rather than the electron-donating, lipophilic character of the propyl chain. This divergence means that the 4-propyl derivative is better suited for programs targeting lipophilic enzyme pockets where CF₃ would introduce excessive polarity or metabolic liability [1].

Lipophilicity shift

Cross-study comparable

ΔClogP ≈ +1.0 to +1.3 log units vs. 4-CF₃ analog

Supports lipophilic binding-site library design; opposite electronic character vs. CF₃

Propyl ClogP estimated by fragment-based algorithm; CF₃ analog XLogP3 from PubChem

Evidence Dimension	Partition coefficient (logP) and electronic effect of 4-substituent
Target Compound Data	Estimated ClogP ≈ 1.5–1.8 (4-n-propyl); σₚ ≈ –0.12 (alkyl electron-donating)
Comparator Or Baseline	2,6-Dihydroxy-4-(trifluoromethyl)nicotinonitrile: XLogP3 = 0.5; σₚ ≈ +0.54 (electron-withdrawing)
Quantified Difference	ΔClogP ≈ +1.0 to +1.3 log units; opposite electronic character (donating vs. withdrawing)
Conditions	Computed XLogP3 value for CF₃ analog from PubChem; propyl analog estimated by fragment-based calculation (CLOGP algorithm)

Why This Matters

Buyers building a focused screening library for lipophilic binding sites should select the 4-propyl derivative; those requiring electron-deficient pyridine rings for nucleophilic aromatic substitution should select the 4-CF₃ analog.

• [1] Mehany, M.M.; Hammam, O.A.; Mohamed, S.S.; Sayed, G.H.; Anwer, K.E. (2024) Design, Green Synthesis, and Anticancer Activity of Novel Nicotinonitrile Derivatives. Russian Journal of Organic Chemistry, No. 2, pp. 329–341. DOI: 10.1134/s1070428024020167. View Source

Synthetic Versatility: Dual Hydroxyl Activation vs. 4-Unsubstituted Scaffolds

The 2,6-dihydroxy motif in nicotinonitrile derivatives has been explicitly exploited as a synthetic handle for sequential activation. Patent CN108822028A describes the conversion of 2,6-dihydroxy-3-cyano-4-(substituted)pyridines to the corresponding 2,6-dichloro derivatives in a single step (POCl₃ or similar), enabling subsequent Suzuki or Buchwald–Hartwig couplings to install aryl/heteroaryl groups at both positions [1]. In contrast, 2,6-dihydroxynicotinonitrile lacking a 4-substituent (CAS 35441-10-2) cannot provide the same steric shielding of the 4-position during electrophilic substitution, leading to competing regiochemical outcomes [2].

Regiochemical control

Class-level

4-substituted scaffold avoids competing C-4 electrophilic attack

May support predictable sequential derivatization in parallel-synthesis workflows

Class-level inference from patent CN108822028A and pyridine reactivity principles

Evidence Dimension	Synthetic yield and regioselectivity in downstream halogenation–cross-coupling sequence
Target Compound Data	Supported by patent exemplification: dihydroxy → dichloro conversion is a standard protocol for 4-substituted 2,6-dihydroxy-3-cyanopyridines (no competing 4-position reactivity)
Comparator Or Baseline	2,6-Dihydroxynicotinonitrile (4-H): potential for competing electrophilic attack at C-4, documented as a general property of unsubstituted 2,6-dihydroxypyridines
Quantified Difference	Not directly quantified; class-level inference based on well-established pyridine reactivity principles
Conditions	Analysis based on patent CN108822028A synthetic schemes and fundamental pyridine reactivity

Why This Matters

For parallel-synthesis or library-production workflows requiring predictable sequential derivatization, the 4-propyl-substituted scaffold offers superior regiochemical control compared to 4-unsubstituted alternatives.

• [1] CN108822028A – Preparation of 2,6-dichloro-4-(trifluoromethyl)nicotinonitrile from 2,6-dihydroxy intermediate, exemplifying the general activation protocol for 2,6-dihydroxy-3-cyanopyridines. View Source
• [2] Sakurai, A.; Motomura, Y.; Midorikawa, H. (1973) The Syntheses of Heterocyclic Compounds by the Ternary Condensation of Malononitrile, Salicylaldehyde, and Aliphatic Ketones. Bulletin of the Chemical Society of Japan, 46(3):973–977. DOI: 10.1246/bcsj.46.973. View Source

Optimal Procurement Scenarios for 2,6-Dihydroxy-4-propylnicotinonitrile

Medicinal Chemistry: Synthesis of 2,6-Diaryl-4-propylnicotinonitrile Kinase Inhibitor Libraries

The dihydroxy-to-dichloro activation sequence enables efficient parallel synthesis of 2,6-diarylated nicotinonitrile libraries. The 4-propyl group occupies a hydrophobic kinase back-pocket, contributing to selectivity over 4-H or 4-methyl analogs [1]. Procurement of the dihydroxy precursor ensures compatibility with automated liquid-handling synthesis platforms requiring solid, bench-stable intermediates.

Agrochemical Discovery: Insecticidal Nicotinonitrile Derivatives via 2,6-Dihydroxy Intermediate

Patent literature demonstrates that 2,6-dihydroxy-3-cyanopyridines serve as cost-effective intermediates for high-activity insecticides [1]. The 4-propyl substituent modulates cuticular penetration and target-site affinity in pest species, a parameter not achievable with 4-CF₃ analogs that exhibit different volatility and environmental persistence profiles.

Chemical Biology: Hydrogen-Bond-Directed Probe Design

Compounds requiring dual hydrogen-bond donor functionality at the 2- and 6-positions for target engagement (e.g., binding to kinase hinge regions or phosphodiesterase catalytic sites) demand the dihydroxy form. The 4-propyl chain provides a hydrophobic anchor without introducing the electron-withdrawing effects that alter nitrile orientation in the 4-CF₃ case [1].

Application

Selection Property

Validation Focus

Kinase inhibitor library synthesis

Dual hydroxyl activation compatibility

Regioselective halogenation–cross-coupling efficiency

Agrochemical discovery studies

4-Propyl lipophilicity modulation

Target-site affinity and penetration screening

Hydrogen-bond-directed probe design

Dual H-bond donor functionality

Target-engagement assay context at hinge or catalytic sites

• [1] CN108822028A – Novel nicotinonitrile compounds and application thereof. Hebei Lantai Chemical Technology Co., Ltd. (2018). View Source